Cas no 2138576-79-9 (2-(3-ethylazetidin-1-yl)quinazoline-6-carboxylic acid)

• Product Name: 2-(3-ethylazetidin-1-yl)quinazoline-6-carboxylic acid
• CAS No: 2138576-79-9
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 6055828
• PubChem ID: 165509230
• Update Time: 2025-06-08

2-(3-ethylazetidin-1-yl)quinazoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethylazetidin-1-yl)quinazoline-6-carboxylic acid
• 2138576-79-9
• EN300-1162431

• Inchi： 1S/C14H15N3O2/c1-2-9-7-17(8-9)14-15-6-11-5-10(13(18)19)3-4-12(11)16-14/h3-6,9H,2,7-8H2,1H3,(H,18,19)
• InChI Key： KADVCEBCQYPYLP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)C=NC(=N2)N1CC(CC)C1)=O

Computed Properties

• Exact Mass: 257.116426730g/mol
• Monoisotopic Mass: 257.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-(3-ethylazetidin-1-yl)quinazoline-6-carboxylic acid

Introduction to 2-(3-ethylazetidin-1-yl)quinazoline-6-carboxylic acid (CAS No. 2138576-79-9)

2-(3-ethylazetidin-1-yl)quinazoline-6-carboxylic acid, with the CAS number 2138576-79-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The unique structural features of 2-(3-ethylazetidin-1-yl)quinazoline-6-carboxylic acid make it a promising candidate for the development of new therapeutic agents.

The chemical structure of 2-(3-ethylazetidin-1-yl)quinazoline-6-carboxylic acid consists of a quinazoline core, which is a bicyclic aromatic heterocycle, and an azetidine ring substituted with an ethyl group. The carboxylic acid functional group at the 6-position of the quinazoline ring adds to its potential as a bioactive molecule. The combination of these structural elements provides a scaffold that can be readily modified to optimize pharmacological properties such as solubility, stability, and binding affinity.

Recent studies have highlighted the potential of quinazoline derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that certain quinazoline derivatives exhibit potent antitumor activity against a range of cancer cell lines. The researchers found that these compounds can inhibit key signaling pathways involved in cancer progression, such as the PI3K/AKT/mTOR pathway. While 2-(3-ethylazetidin-1-yl)quinazoline-6-carboxylic acid has not been extensively studied in this context, its structural similarity to other active quinazolines suggests that it may also possess similar biological activities.

In addition to its potential antitumor properties, 2-(3-ethylazetidin-1-yl)quinazoline-6-carboxylic acid has been investigated for its anti-inflammatory effects. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 reported that certain quinazoline derivatives can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings indicate that 2-(3-ethylazetidin-1-yl)quinazoline-6-carboxylic acid could be further explored as a potential anti-inflammatory agent.

The pharmacokinetic properties of 2-(3-ethylazetidin-1-yl)quinazoline-6-carboxylic acid are also an important consideration for its development as a therapeutic agent. Preliminary studies have shown that this compound exhibits good oral bioavailability and metabolic stability, which are crucial factors for drug development. However, further research is needed to fully characterize its pharmacokinetic profile and optimize its formulation for clinical use.

In terms of safety and toxicity, initial assessments suggest that 2-(3-ethylazetidin-1-yl)quinazoline-6-carboxylic acid has a favorable safety profile. Preclinical studies have not reported any significant toxic effects at therapeutic doses. Nevertheless, comprehensive safety evaluations are essential before advancing this compound into clinical trials.

The synthesis of 2-(3-ethylazetidin-1-yl)quinazoline-6-carboxylic acid involves several well-established chemical reactions. One common approach is to start with the formation of the quinazoline core through a condensation reaction between anthranilic acid and an appropriate amine. The azetidine ring can then be introduced via a nucleophilic substitution reaction with an azetidine derivative. The final step involves the introduction of the carboxylic acid group through an esterification or amidation reaction.

The potential applications of 2-(3-ethylazetidin-1-yl)quinazoline-6-carboxylic acid extend beyond its use as a standalone therapeutic agent. It can also serve as a valuable starting point for the development of more complex molecules with enhanced biological activities. For example, researchers can modify the substituents on the azetidine ring or introduce additional functional groups to fine-tune the pharmacological properties of the compound.

In conclusion, 2-(3-ethylazetidin-1-y l)quin azolin e - 6 - car box yli c aci d (CAS No . 2 1 3857 6 - 79 - 9) strong > represents an exciting opportunity for further exploration in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for the development of new therapeutic agents targeting various diseases, including cancer and inflammatory disorders. Ongoing research will undoubtedly uncover more about its full potential and contribute to advancements in drug discovery.